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Compound of Interest

Compound Name: 2H-Isoindole-1-carbonitrile

Cat. No.: B15072387 Get Quote

Technical Guide: 2H-Isoindole-1-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2H-Isoindole-1-carbonitrile, a

heterocyclic organic compound. This document consolidates available data on its chemical

properties, synthesis, and potential biological significance, adhering to a structured format for

clarity and ease of use by researchers and professionals in drug development.

Core Compound Information
Property Value Source

CAS Number 40073-39-0 [1][2]

Molecular Formula C₉H₆N₂ [1]

Molecular Weight 142.16 g/mol [1]

IUPAC Name 2H-Isoindole-1-carbonitrile N/A

Synonyms 1-Isoindolecarbonitrile [1]

Synthesis
A documented method for the synthesis of 1-isoindolecarbonitrile involves the thermolysis of a

corresponding benzylidene derivative, which liberates a 1,3-dipole that subsequently leads to
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the formation of the target compound.[1]

Experimental Protocol: Synthesis via Thermolysis
While a detailed, step-by-step protocol for the synthesis of the unsubstituted 2H-Isoindole-1-
carbonitrile is not readily available in the public domain, the general approach involves the

vapor phase thermolysis of a precursor molecule. A study by Hoffmann and Barth describes the

formation of 1-isoindolecarbonitrile from the thermolysis of a benzylidene derivative of 3-

aminoquadricyclane-3-carbonitrile.[1] This process generates a nitrile ylide as a reactive

intermediate, which then cyclizes to form the isoindole ring system.

Logical Workflow for Synthesis:

Precursor Preparation Thermolysis Intermediate Formation Final Product Formation

3-(Benzylidenamino)tetracyclo
<3.2.0.0.0>heptan-3-carbonitrile Vapor Phase ThermolysisHeat 1,3-Dipole (Nitrile Ylide)Liberation 2H-Isoindole-1-carbonitrileCyclization

Click to download full resolution via product page

Caption: Synthetic pathway from a precursor to 2H-Isoindole-1-carbonitrile.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific biological activity data and identified signaling pathways for

2H-Isoindole-1-carbonitrile in peer-reviewed literature. However, the broader class of

isoindole derivatives is known to exhibit a wide range of pharmacological activities.

Derivatives of the isoindole nucleus have been reported to possess antimicrobial, anti-

inflammatory, and anticancer properties. For instance, various isoindoline-1,3-dione derivatives

have shown antiproliferative activity against human cancer cell lines, inducing apoptosis and

cell cycle arrest.[3] Additionally, some N-substituted isoindoline-1,3-dione derivatives have

been investigated for their antioxidant and antimicrobial activities.
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Given the structural similarity, it is plausible that 2H-Isoindole-1-carbonitrile could serve as a

scaffold for the development of novel therapeutic agents. Further research is required to

elucidate its specific biological targets and mechanisms of action.

Hypothetical Drug Discovery Workflow:
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Caption: A potential workflow for drug discovery starting from the core scaffold.

Quantitative Data
There is no specific quantitative biological data (e.g., IC₅₀, Kᵢ) available for 2H-Isoindole-1-
carbonitrile in the public domain. The table below is provided as a template for future research

findings.

Assay Type Target Activity (e.g., IC₅₀) Reference

Data Not Available Data Not Available Data Not Available Data Not Available

Conclusion
2H-Isoindole-1-carbonitrile is a chemical entity with a defined structure and a potential, yet

largely unexplored, role in medicinal chemistry. While a synthetic route has been described,

detailed experimental protocols and characterization data are not widely available. The

biological activity of this specific compound remains to be determined, although the broader

isoindole class shows significant therapeutic promise. This guide serves as a foundational

resource to encourage and support further investigation into the properties and applications of

2H-Isoindole-1-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15072387#2h-isoindole-1-carbonitrile-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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